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Get Quote

This guide provides a detailed comparison and breakdown of the experimental results and

methodology presented in the ML202 machine learning tutorial. The tutorial focuses on building

a machine learning model to predict the risk of stroke. This document is intended for

researchers, scientists, and professionals in drug development and healthcare to understand

and potentially reproduce the workflow.

Data Presentation
The following tables summarize the key components and potential outcomes of the machine

learning experiment as described in the ML202 tutorial. These are representative of the types

of data that would be generated when following the tutorial's protocol.

Table 1: Dataset Characteristics
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Feature Description Data Type Example

id Patient Identifier Nominal 9046

gender Gender of the patient Categorical Male, Female, Other

age Age of the patient Numeric 67

hypertension
Presence of

hypertension
Binary 0 (No), 1 (Yes)

heart_disease
Presence of heart

disease
Binary 0 (No), 1 (Yes)

ever_married Marital status Categorical Yes, No

work_type Type of employment Categorical
Private, Self-

employed, etc.

Residence_type Area of residence Categorical Urban, Rural

avg_glucose_level
Average glucose level

in blood
Numeric 228.69

bmi Body Mass Index Numeric 36.6

smoking_status
Patient's smoking

habits
Categorical

formerly smoked,

never smoked, etc.

stroke
Stroke occurrence

(Target Variable)
Binary 0 (No), 1 (Yes)

Table 2: Model Performance Metrics (Illustrative)
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Metric Description Illustrative Value

Accuracy
The proportion of correctly

classified instances.
0.94

Precision

The proportion of true positive

predictions among all positive

predictions.

0.85

Recall (Sensitivity)

The proportion of actual

positives that were correctly

identified.

0.80

F1-Score
The harmonic mean of

precision and recall.
0.82

AUC-ROC

Area Under the Receiver

Operating Characteristic

Curve, indicating the model's

ability to distinguish between

classes.

0.88

Experimental Protocols
The ML202 tutorial outlines a comprehensive workflow for developing a predictive model. The

key experimental steps are detailed below.

1. Data Preparation and Feature Engineering:

Data Source: The experiment utilizes a dataset containing patient characteristics and stroke

history.

Data Splitting: The dataset is partitioned into a training set (typically 80%) and a testing set

(20%) to ensure that the model's performance is evaluated on unseen data.[1]

Feature Selection: The features (as listed in Table 1) are selected as inputs (capital X) for the

model, while the 'stroke' column serves as the target variable or label (lowercase y).[1]
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Data Preprocessing: The tutorial implies the use of automated machine learning (autoML)

libraries like H2O.ai, which handle tasks such as dealing with null values, transforming

categorical features, and standardizing numerical data.[1]

2. Model Training:

Training Environment: The tutorial demonstrates model training using InterSystems

IntegratedML, which leverages SQL commands to create and train a machine learning

model.[1] It also shows how to train a model using a Jupyter Notebook with Python

connected to the data in the IRIS database.[1]

Algorithm Selection: IntegratedML automatically tests multiple model types, such as boosted

trees, logistic regression, and neural networks, to find the best performing one.

Training Process: The model is trained on the designated training dataset to learn the

relationship between the patient's features and the likelihood of having a stroke.

3. Model Evaluation:

Prediction: The trained model is used to make predictions on the held-out testing dataset.

Performance Assessment: The model's predictions are compared against the actual

outcomes in the testing set to calculate performance metrics such as accuracy, precision,

recall, and F1-score.

4. Model Deployment and Integration:

The tutorial demonstrates how to incorporate the trained machine learning model into a

hospital census application using ObjectScript and Embedded Python. This allows for real-

time prediction of stroke risk for patients.

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of the machine learning experiment described

in the ML202 tutorial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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